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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular characteristics of the
fungal laccase LacMP from the pathogenic fungus Moniliophthora perniciosa. This document
details the protein's molecular weight, explores its putative structure through homology
modeling, and outlines the key experimental protocols for its characterization. This information
is intended to serve as a valuable resource for researchers investigating fungal enzymology,
pathogenesis, and the development of novel antifungal therapeutics.

Molecular Weight of LacMP

The molecular weight of the recombinant LacMP protein has been determined to be
approximately 57 kDa. This was established through Sodium Dodecyl Sulfate-Polyacrylamide
Gel Electrophoresis (SDS-PAGE) analysis following its heterologous expression in the yeast
Pichia pastoris and subsequent purification.

Quantitative Data Summary
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For clarity and comparative purposes, the key quantitative data regarding the molecular weight
of LacMP is summarized in the table below.

Property Value Method Reference

Molecular Weight ~57 kDa SDS-PAGE --INVALID-LINK--

Structural Analysis of LacMP

To date, no experimentally determined three-dimensional structure of LacMP from
Moniliophthora perniciosa has been deposited in the Protein Data Bank (PDB). Therefore, to
provide insights into its potential structure and active site architecture, a homology model was
generated.

Homology Modeling Workflow

A homology model of LacMP was constructed using the SWISS-MODEL server. The amino
acid sequence of a putative laccase from Moniliophthora perniciosa was used as the target
sequence. The crystal structure of a laccase from Trametes versicolor (PDB ID: 1GYC), which
shares significant sequence identity with LacMP, was selected as the template for model
building. The resulting model provides a theoretical framework for understanding the spatial
arrangement of amino acid residues, the coordination of copper ions in the active site, and
potential substrate-binding pockets.
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A flowchart illustrating the key steps in the homology modeling of the LacMP protein.

Experimental Protocols

This section provides detailed methodologies for the key experiments involved in the
characterization of LacMP.
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Gene Cloning and Recombinant Expression in Pichia
pastoris

The gene encoding LacMP was identified through genome mining of Moniliophthora perniciosa
and subsequently cloned into an expression vector suitable for Pichia pastoris. The
recombinant protein is expressed with a polyhistidine (His) tag to facilitate purification.

Protocol:

o Gene Amplification: The LacMP gene is amplified from M. perniciosa cDNA using PCR with
primers designed to add appropriate restriction sites for cloning.

e Vector Preparation: The P. pastoris expression vector (e.g., pPICZa A) is digested with the
corresponding restriction enzymes.

o Ligation: The amplified LacMP gene is ligated into the linearized expression vector.

o Transformation: The ligation product is transformed into Escherichia coli for plasmid
amplification.

o Plasmid Purification and Linearization: The recombinant plasmid is purified from E. coli and
linearized with a restriction enzyme to facilitate integration into the P. pastoris genome.

e Yeast Transformation: The linearized plasmid is transformed into a suitable P. pastoris strain
(e.g., X-33) by electroporation.

o Selection of Transformants: Transformed yeast cells are selected on agar plates containing
an appropriate antibiotic (e.g., Zeocin).

o Expression Screening: Individual colonies are screened for LacMP expression by inducing
with methanol and analyzing the culture supernatant by SDS-PAGE and/or a laccase activity
assay.

Purification of Recombinant LacMP

The His-tagged LacMP is purified from the culture supernatant using immobilized metal affinity
chromatography (IMAC).
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Protocol:

Culture Supernatant Preparation: The P. pastoris culture is centrifuged to pellet the cells, and
the supernatant containing the secreted LacMP is collected.

o Equilibration of IMAC Column: A nickel-nitrilotriacetic acid (Ni-NTA) agarose column is
equilibrated with a binding buffer (e.g., 20 mM sodium phosphate, 500 mM NacCl, 20 mM
imidazole, pH 7.4).

» Protein Binding: The culture supernatant is loaded onto the equilibrated Ni-NTA column. The
His-tagged LacMP binds to the nickel-charged resin.

e Washing: The column is washed with the binding buffer to remove non-specifically bound
proteins. A subsequent wash with a buffer containing a slightly higher concentration of
imidazole (e.g., 50 mM) can further enhance purity.

e Elution: The bound LacMP is eluted from the column using an elution buffer containing a
high concentration of imidazole (e.g., 250-500 mM).

» Buffer Exchange: The eluted protein is dialyzed or passed through a desalting column to
exchange the buffer to a suitable storage buffer (e.g., 20 mM Tris-HCI, 150 mM NaCl, pH
7.5).
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A schematic of the purification workflow for recombinant His-tagged LacMP.

Molecular Weight Determination by SDS-PAGE

Protocol:

o Sample Preparation: The purified protein sample is mixed with a sample loading buffer
containing SDS and a reducing agent (e.g., -mercaptoethanol or DTT) and heated at 95-
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100°C for 5-10 minutes to denature and reduce the protein.

o Gel Electrophoresis: The denatured protein sample and a molecular weight marker are
loaded onto a polyacrylamide gel (e.g., 12% acrylamide). Electrophoresis is carried out in a
running buffer containing SDS.

o Staining: After electrophoresis, the gel is stained with a protein stain such as Coomassie
Brilliant Blue or a more sensitive silver stain.

e Analysis: The molecular weight of the protein is estimated by comparing the migration
distance of the protein band to that of the protein standards in the molecular weight marker.

Laccase Activity Assay

The enzymatic activity of LacMP is typically measured spectrophotometrically using a substrate
that produces a colored product upon oxidation. 2,2'-azino-bis(3-ethylbenzothiazoline-6-
sulfonic acid) (ABTS) is a commonly used substrate for laccases.

Protocol:

e Reaction Mixture Preparation: A reaction mixture is prepared in a cuvette containing a
suitable buffer (e.g., 100 mM sodium acetate, pH 5.0) and the substrate ABTS (e.g., 1 mM).

e Enzyme Addition: A small volume of the purified LacMP solution is added to the reaction
mixture to initiate the reaction.

o Spectrophotometric Measurement: The change in absorbance at 420 nm, corresponding to
the formation of the oxidized ABTS radical cation, is monitored over time using a
spectrophotometer.

 Activity Calculation: The rate of the reaction is calculated from the linear portion of the
absorbance versus time plot. One unit of laccase activity is typically defined as the amount of
enzyme that oxidizes 1 umol of ABTS per minute under the specified conditions.

Putative Role In Signaling and Pathogenesis

While a direct signaling pathway involving LacMP in Moniliophthora perniciosa has not been
explicitly elucidated, fungal laccases are widely recognized for their roles in virulence and
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interactions with host organisms. It is hypothesized that LacMP may contribute to the
pathogenesis of Witches' Broom Disease through several mechanisms.

Based on the known functions of laccases in other pathogenic fungi, a hypothetical signaling
and functional pathway for LacMP in M. perniciosa can be proposed. During infection, host-
derived signals, such as plant phenolic compounds, may trigger the expression of the LacMP
gene. The secreted LacMP could then contribute to virulence by detoxifying plant-produced
antimicrobial phenolics and by aiding in the degradation of lignin, facilitating fungal penetration
and colonization of host tissues.
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A hypothetical pathway for the role of LacMP in M. perniciosa pathogenesis.

Further research, including transcriptomic and proteomic analyses of M. perniciosa during
different stages of infection, is required to validate this proposed pathway and to fully
understand the regulatory networks governing LacMP expression and its precise role in the
complex host-pathogen interaction that leads to Witches' Broom Disease.

e To cite this document: BenchChem. [A Technical Deep Dive into LacMP: Molecular Weight,
Structure, and Experimental Characterization]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b16141901/docs#a-technical-deep-dive-into-lacmp-
molecular-weight-structure-and-experimental-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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